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Compound of Interest

Compound Name: 2-Indanol

Cat. No.: B118314 Get Quote

An In-depth Technical Guide to 2-Indanol: Chemical Properties and Structure

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical intermediates is paramount. 2-Indanol, a versatile organic compound, serves as a

crucial building block in the synthesis of various pharmaceuticals and agrochemicals.[1] This

technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and spectral analysis of 2-Indanol.

Chemical Structure and Identification
2-Indanol, also known as 2-hydroxyindane, possesses a bicyclic structure consisting of a

benzene ring fused to a five-membered ring, with a hydroxyl group attached to the non-

aromatic portion.[1]

Table 1: Structural and Identification Data for 2-Indanol
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Identifier Value

IUPAC Name 2,3-dihydro-1H-inden-2-ol[2][3]

CAS Number 4254-29-9[1][2][3][4][5][6][7]

Molecular Formula C₉H₁₀O[1][2][3][5][6][8]

Molecular Weight 134.18 g/mol [1][5][6][8]

SMILES OC1Cc2ccccc2C1[5]

InChI
InChI=1S/C9H10O/c10-9-5-7-3-1-2-4-8(7)6-

9/h1-4,9-10H,5-6H2[2][3]

InChIKey KMGCKSAIIHOKCX-UHFFFAOYSA-N[3][5]

Physicochemical Properties
The physical and chemical properties of 2-Indanol are critical for its handling, storage, and

application in synthetic chemistry.

Table 2: Physicochemical Properties of 2-Indanol

Property Value

Appearance White to light yellow crystal powder[4]

Melting Point 68-71 °C[4][6]

Boiling Point 120-123 °C at 12.0016 mmHg[4][6][9]

Density 1.161 g/cm³[9]

Water Solubility 6 g/L at 20 °C[6]

pKa (Predicted) 15.17 ± 0.20[6]

Flash Point 109 °C[6][9]

Synthesis of 2-Indanol
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A common and efficient method for the synthesis of 2-Indanol is the reduction of 2-indanone.

Experimental Protocol: Reduction of 2-Indanone
This protocol is based on the reduction of 2-indanone using sodium borohydride.[10]

Materials:

2-indanone (0.45 moles, 60 g)

40% aqueous methanol (1.5 L)

Sodium borohydride (0.46 moles, 18 g)

Ether

Potassium carbonate

Procedure:

Dissolve 60 g of 2-indanone in 1.5 L of 40% aqueous methanol.

Add 18 g of sodium borohydride in portions to the solution. Maintain the temperature at or

below 40°C by cooling as necessary. The addition should take approximately 15 minutes.

Stir the mixture for 2 hours after the addition is complete.

Allow the mixture to stand overnight at room temperature.

Perform an ether extraction of the reaction mixture.

Dry the extracted ether layer over potassium carbonate.

Evaporate the ether to yield crystalline 2-indanol. The expected yield is approximately 58.3

g (96%).[10]
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Synthesis of 2-Indanol
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Drying over K₂CO₃
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Caption: Workflow for the synthesis of 2-Indanol.
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Spectroscopic Analysis
Spectroscopic data is essential for the structural confirmation of 2-Indanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR spectra are

used for the detailed structural elucidation of 2-Indanol.[2][9][11]

Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra of 2-Indanol show characteristic

absorption bands for the hydroxyl group and the aromatic ring.[2][9][12]

Mass Spectrometry (MS): GC-MS and electron ionization mass spectrometry are used to

determine the molecular weight and fragmentation pattern of 2-Indanol.[2][3][13]

Applications in Research and Drug Development
2-Indanol is a valuable precursor in the synthesis of a wide range of organic molecules.[9] Its

utility is particularly noted in the pharmaceutical industry for the development of drugs targeting

neurological disorders.[1] The presence of a hydroxyl group provides a reactive site for further

chemical modifications, enabling the creation of diverse derivatives with potential biological

activities.[1] Notably, 2-Indanol has demonstrated anti-HIV activity.[8]
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2-Indanol: Structure-Application Relationship

Key Structural Features

Primary Applications

2-Indanol Structure
(Bicyclic with -OH group)

Bicyclic Framework Reactive Hydroxyl Group

Pharmaceutical Synthesis
(e.g., Neurological Disorders) Agrochemical Synthesis General Organic Synthesis Antiviral Research

(e.g., Anti-HIV)

Click to download full resolution via product page

Caption: Relationship between 2-Indanol's structure and its applications.

Safety and Handling
2-Indanol is harmful if swallowed and causes serious eye irritation.[2] It may also cause skin

irritation.[2]

Handling:

Avoid contact with skin, eyes, and clothing.[14]

Use in a well-ventilated area.[14]

Wear appropriate personal protective equipment, including gloves and eye protection.[14]

[15]

Wash hands thoroughly after handling.[14]
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Storage:

Keep the container tightly closed in a dry and well-ventilated place.[15][16]

Store at room temperature in an inert atmosphere.[4][6]

It is stable under recommended storage conditions.[15]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[15]

Skin Contact: Wash off with soap and plenty of water.[15]

Eye Contact: Flush eyes with water as a precaution.[15]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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